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Compound of Interest

Compound Name: MMAI

CAS No.: 136468-19-4

Cat. No.: B182205

Get Quote

An In-depth Technical Guide to the Solubility of 5-Methoxy-6-methyl-2-aminoindan (MMAI) in
Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Methoxy-6-

methyl-2-aminoindan (MMAI), a selective serotonin releasing agent, in various common

laboratory solvents. The information herein is intended to assist researchers, scientists, and

professionals in drug development in preparing solutions and designing experiments involving

MMAI.

Quantitative Solubility Data
The solubility of a compound is a critical physical property that influences its handling,

formulation, and biological activity. The following tables summarize the available quantitative

solubility data for both the freebase and hydrochloride salt forms of MMAI. It is important to

note that solubility can be influenced by factors such as temperature, pH, and the purity of both

the solute and the solvent.
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Table 1: Solubility of MMAI (Freebase)

Solvent System Solubility Observations

Dimethyl Sulfoxide (DMSO) 50 mg/mL (282.10 mM)
Ultrasonic assistance is

required.[1]

10% DMSO / 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (14.11 mM) Results in a clear solution.[1]

10% DMSO / 90% Corn Oil ≥ 2.5 mg/mL (14.11 mM) Results in a clear solution.[1]

Table 2: Solubility of MMAI hydrochloride

Solvent Solubility Source

Dimethylformamide (DMF) 1 mg/mL [2]

0.3 mg/mL [3]

Dimethyl Sulfoxide (DMSO) 20 mg/mL [2]

0.5 mg/mL [3]

Ethanol 0.5 mg/mL [2]

Phosphate-Buffered Saline

(PBS, pH 7.2)
0.2 mg/mL [2]

Note: Discrepancies in reported solubility values for DMF and DMSO for MMAI hydrochloride

are noted from different suppliers. Researchers should verify the solubility for their specific

applications.

Experimental Protocols for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of an amine

compound like MMAI, based on standard laboratory procedures.[4][5][6]

Objective: To determine the qualitative and semi-quantitative solubility of MMAI in a given

solvent.
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Materials:

MMAI (or MMAI hydrochloride)

Selected solvents (e.g., water, ethanol, DMSO)

Small test tubes or vials

Vortex mixer

Water bath sonicator

Analytical balance

Pipettes

Procedure:

Preparation: Weigh a small, precise amount of MMAI (e.g., 1 mg) and place it into a clean,

dry test tube.

Solvent Addition: Add a measured volume of the desired solvent (e.g., 100 µL) to the test

tube.

Mixing: Vigorously mix the contents using a vortex mixer for at least 30 seconds.

Observation: Visually inspect the solution for any undissolved solid. If the solid has

completely dissolved, the solubility is at least 10 mg/mL in this example.

Incremental Solvent Addition: If the solid is not fully dissolved, continue to add the solvent in

known increments (e.g., 100 µL at a time), vortexing after each addition, until the solid

completely dissolves. Record the total volume of solvent used.

Heating and Sonication: If precipitation or phase separation occurs, gentle heating and/or

sonication can be used to aid dissolution.[1] Note any changes upon cooling to room

temperature, as precipitation may occur.

Acid/Base Solubility (for water-insoluble compounds):
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If the compound is insoluble in water, its solubility in acidic and basic solutions can be

tested.[5]

To test for basic properties (as expected for an amine), add 5% aqueous HCl. If the

compound dissolves, it is likely forming a water-soluble salt.[5][6]

To test for acidic properties, add 5% aqueous NaOH.[6]

Calculation: The solubility can be calculated by dividing the initial mass of the solute by the

total volume of the solvent required for complete dissolution.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for assessing the solubility of a chemical

compound like MMAI.
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Caption: General workflow for determining the solubility of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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